N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide

• IUPAC Name: N-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-2-fluorobenzamide
• InChI: InChI=1S/C17H17FN2O4/c1-23-11-7-8-14(15(9-11)24-2)20-16(21)10-19-17(22)12-5-3-4-6-13(12)18/h3-9H,10H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: ASXVWPUXUGCBLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CNC(=O)C2=CC=CC=C2F)OC
• Molecular Formula: C17H17FN2O4
• Molecular Weight: 332.33 g/mol

Description

N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide, also known as DFB or 2-Fluoro-N-(2-(2,4-dimethoxyphenylamino)-2-oxoethyl)benzamide, is a chemical compound that has gained significant attention in scientific research due to its potential applications in cancer treatment. DFB is a small molecule inhibitor that targets the oncogenic protein BCL-2, which is known to play a critical role in the survival of cancer cells.

Mechanism of Action

N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide binds to the BH3-binding groove of BCL-2, preventing its interaction with pro-apoptotic proteins such as BAX and BAK. This leads to the release of cytochrome c from the mitochondria and the activation of the caspase cascade, ultimately resulting in apoptosis of cancer cells.
Biochemical and Physiological Effects:
N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to induce apoptosis in various types of cancer cells, including leukemia, lymphoma, breast cancer, and lung cancer. It has also been shown to sensitize cancer cells to other chemotherapeutic agents, such as doxorubicin and cisplatin. In addition, N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide is its specificity for BCL-2, which makes it a promising candidate for cancer therapy. However, N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has a relatively short half-life and low solubility, which can limit its effectiveness in vivo. In addition, N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide can be toxic to normal cells at high concentrations, highlighting the need for careful dose optimization.

Future Directions

There are several future directions for research on N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide. One area of interest is the development of more potent and selective BCL-2 inhibitors based on the structure of N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide. Another area of interest is the combination of N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide with other chemotherapeutic agents to enhance its efficacy and reduce toxicity. Finally, the use of N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide in combination with immunotherapy or targeted therapies is also an area of active investigation.

Scientific Research Applications

N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been extensively studied for its potential applications in cancer treatment. BCL-2 is an oncogenic protein that is overexpressed in many types of cancer, and its inhibition has been shown to induce apoptosis (programmed cell death) in cancer cells. N-{2-[(2,4-dimethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to selectively inhibit BCL-2, making it a promising candidate for cancer therapy.